1-(2-fluorobenzoyl)-5-(4-morpholinylsulfonyl)indoline

• IUPAC Name: (2-fluorophenyl)-(5-morpholin-4-ylsulfonyl-2,3-dihydroindol-1-yl)methanone
• InChI: InChI=1S/C19H19FN2O4S/c20-17-4-2-1-3-16(17)19(23)22-8-7-14-13-15(5-6-18(14)22)27(24,25)21-9-11-26-12-10-21/h1-6,13H,7-12H2
• InChI Key: MIUOSZIOVAMEGL-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C2=C1C=C(C=C2)S(=O)(=O)N3CCOCC3)C(=O)C4=CC=CC=C4F
• Molecular Formula: C19H19FN2O4S
• Molecular Weight: 390.4 g/mol

Description

1-(2-fluorobenzoyl)-5-(4-morpholinylsulfonyl)indoline is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is known to exhibit potent anti-inflammatory and anti-tumor properties, making it a promising candidate for the development of new drugs for the treatment of various diseases. In

Mechanism of Action

The mechanism of action of 1-(2-fluorobenzoyl)-5-(4-morpholinylsulfonyl)indoline involves the inhibition of the NF-κB pathway, which plays a crucial role in the regulation of inflammation and cell survival. This compound has been shown to inhibit the activation of NF-κB by preventing the phosphorylation and degradation of IκB-α, which is an inhibitor of NF-κB. By inhibiting the NF-κB pathway, 1-(2-fluorobenzoyl)-5-(4-morpholinylsulfonyl)indoline can reduce inflammation and induce apoptosis in cancer cells.
Biochemical and Physiological Effects
1-(2-fluorobenzoyl)-5-(4-morpholinylsulfonyl)indoline has been found to exhibit potent anti-inflammatory and anti-tumor effects in various in vitro and in vivo models. In addition to its effects on the NF-κB pathway, this compound has also been shown to inhibit the production of reactive oxygen species (ROS) and the activation of MAPK pathways. These effects contribute to the anti-inflammatory and anti-tumor properties of 1-(2-fluorobenzoyl)-5-(4-morpholinylsulfonyl)indoline.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-(2-fluorobenzoyl)-5-(4-morpholinylsulfonyl)indoline in lab experiments is its potent anti-inflammatory and anti-tumor properties. This makes it a promising candidate for the development of new drugs for the treatment of various diseases. However, one of the limitations of using this compound is its potential toxicity, which can affect the results of lab experiments. Therefore, it is important to use appropriate dosages and conduct toxicity studies to ensure the safety of this compound in lab experiments.

Future Directions

There are several future directions for the research on 1-(2-fluorobenzoyl)-5-(4-morpholinylsulfonyl)indoline. One of the main directions is the development of new drugs based on this compound for the treatment of various diseases. This includes the development of new anti-inflammatory and anti-tumor drugs. Another direction is the exploration of the potential of this compound in other therapeutic areas, such as neurodegenerative diseases and cardiovascular diseases. Additionally, further studies are needed to explore the potential toxicity and safety of this compound in humans.

Scientific Research Applications

1-(2-fluorobenzoyl)-5-(4-morpholinylsulfonyl)indoline has been extensively studied for its potential therapeutic applications. It has been shown to exhibit potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This compound has also been found to exhibit anti-tumor activity by inducing apoptosis in cancer cells.